94-82-6

4-(2,4-Dichlorophenoxy)butanoic acid

In Stock

• CAS RN:
• 94-82-6

• Formula:
• C10H10Cl2O3

• InChI:
• InChI=1S/C10H10Cl2O3/c11-7-3-4-9(8(12)6-7)15-5-1-2-10(13)14/h3-4,6H,1-2,5H2,(H,13,14)

• InChIKey:
• YIVXMZJTEQBPQO-UHFFFAOYSA-N

• 2,4-db appears as colorless crystals. Slightly corrosive to iron. A chlorinated phenoxy herbicide. Soluble in organic solvents.
  2,4-DB is a monocarboxylic acid that is butyric acid in which one of the hydrogens at position 4 is replaced by a 2,4-dichlorophenoxy group. A selective post-emergence herbicide. It has a role as an agrochemical, a synthetic auxin and a phenoxy herbicide. It is an organochlorine compound, a monocarboxylic acid and an aromatic ether. It is a conjugate acid of a 4-(2,4-dichlorophenoxy)butanoate.

2-Fluorocyclohexanone

In Stock

• CAS RN:
• 694-82-6

• Formula:
• C6H9FO

• InChI:
• InChI=1S/C6H9FO/c7-5-3-1-2-4-6(5)8/h5H,1-4H2

• InChIKey:
• VQYOFTVCYSPHPG-UHFFFAOYSA-N

• 2-Fluorocyclohexanone is a useful research compound. Its molecular formula is C6H9FO and its molecular weight is 116.13 g/mol. The purity is usually 95%.

1,2,3-Trichloro-5-(trifluoromethyl)benzene

In Stock

• CAS RN:
• 50594-82-6

• Formula:
• C7H2Cl3F3

• InChI:
• InChI=1S/C7H2Cl3F3/c8-4-1-3(7(11,12)13)2-5(9)6(4)10/h1-2H

• InChIKey:
• FBKFIAIRSQOXJR-UHFFFAOYSA-N

• 1,2,3-Trichloro-5-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C7H2Cl3F3 and its molecular weight is 249.4 g/mol. The purity is usually 95%.

3-(Prop-2-yn-1-yl)oxolan-2-one

In Stock

• CAS RN:
• 50994-82-6

• Formula:
• C7H8O2

• InChI:
• InChI=1S/C7H8O2/c1-2-3-6-4-5-9-7(6)8/h1,6H,3-5H2

• InChIKey:
• SFGUNWARMKWBPC-UHFFFAOYSA-N

• 3-(Prop-2-yn-1-yl)oxolan-2-one is a useful research compound. Its molecular formula is C7H8O2 and its molecular weight is 124.139. The purity is usually 95%.

1H-Benzimidazole, 1-((2,6-difluorophenyl)methyl)-4-methyl-

• CAS RN:
• 199594-82-6

• Formula:
• C15H12F2N2

• InChI:
• InChI=1S/C15H12F2N2/c1-10-4-2-7-14-15(10)18-9-19(14)8-11-12(16)5-3-6-13(11)17/h2-7,9H,8H2,1H3

• InChIKey:
• VPEWBYMJUVSDBS-UHFFFAOYSA-N

• 1H-Benzimidazole, 1-((2,6-difluorophenyl)methyl)-4-methyl-, also known as 1H-Benzimidazole, 1-((2,6-difluorophenyl)methyl)-4-methyl-, is a useful research compound. Its molecular formula is C15H12F2N2 and its molecular weight is 258.27 g/mol. The purity is usually 95%.

2-(1,3-Benzothiazol-2-ylsulfanyl)quinoline-3-carbaldehyde

In Stock

• CAS RN:
• 733794-82-6

• Formula:
• C17H10N2OS2

• InChI:
• InChI=1S/C17H10N2OS2/c20-10-12-9-11-5-1-2-6-13(11)18-16(12)22-17-19-14-7-3-4-8-15(14)21-17/h1-10H

• InChIKey:
• NIIWFOLWVQMJNG-UHFFFAOYSA-N

• 2-(1,3-Benzothiazol-2-ylsulfanyl)quinoline-3-carbaldehyde is a useful research compound. Its molecular formula is C17H10N2OS2 and its molecular weight is 322.4. The purity is usually 95%.

Boc-2-aminocyclopentaneacetic acid

In Stock

• CAS RN:
• 903094-82-6

• Formula:
• C12H21NO4

• InChI:
• InChI=1S/C12H21NO4/c1-12(2,3)17-11(16)13-9-6-4-5-8(9)7-10(14)15/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)

• InChIKey:
• LUDNITDSPWSZOI-UHFFFAOYSA-N

• Boc-2-aminocyclopentaneacetic acid is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.30 g/mol. The purity is usually 95%.

N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-3-tosylpropanamide

In Stock

• CAS RN:
• 903294-82-6

• Formula:
• C17H15BrN2O3S3

• InChI:
• InChI=1S/C17H15BrN2O3S3/c1-11-2-4-12(5-3-11)26(22,23)9-8-16(21)20-17-19-13(10-24-17)14-6-7-15(18)25-14/h2-7,10H,8-9H2,1H3,(H,19,20,21)

• InChIKey:
• JIFIPHCXXVNFMN-UHFFFAOYSA-N

• N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-3-tosylpropanamide is a useful research compound. Its molecular formula is C17H15BrN2O3S3 and its molecular weight is 471.4 g/mol. The purity is usually 95%.

(2-Amino-phenyl)-(4-tert-butyl-phenyl)-methanone

In Stock

• CAS RN:
• 461694-82-6

• Formula:
• C17H19NO

• InChI:
• InChI=1S/C17H19NO/c1-17(2,3)13-10-8-12(9-11-13)16(19)14-6-4-5-7-15(14)18/h4-11H,18H2,1-3H3

• InChIKey:
• GQQPPSHWUMMVBN-UHFFFAOYSA-N

• (2-Amino-phenyl)-(4-tert-butyl-phenyl)-methanone is a useful research compound. Its molecular formula is C17H19NO and its molecular weight is 253.34 g/mol. The purity is usually 95%.

3-(2,5-Dimethylphenyl)-3'-methoxypropiophenone

In Stock

• CAS RN:
• 898794-82-6

• Formula:
• C18H20O2

• InChI:
• InChI=1S/C18H20O2/c1-13-7-8-14(2)15(11-13)9-10-18(19)16-5-4-6-17(12-16)20-3/h4-8,11-12H,9-10H2,1-3H3

• InChIKey:
• VFTIMUHLIODJRJ-UHFFFAOYSA-N

• 3-(2,5-Dimethylphenyl)-3'-methoxypropiophenone is a useful research compound. Its molecular formula is C18H20O2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.

Methyl thiane-4-carboxylate

In Stock

• CAS RN:
• 128094-82-6

• Formula:
• C7H12O2S

• InChI:
• InChI=1S/C7H12O2S/c1-9-7(8)6-2-4-10-5-3-6/h6H,2-5H2,1H3

• InChIKey:
• OCBOIQWPCVXVKT-UHFFFAOYSA-N

• Methyl thiane-4-carboxylate is a useful research compound. Its molecular formula is C7H12O2S and its molecular weight is 160.24 g/mol. The purity is usually 95%.

2-(1,2-thiazol-3-yl)ethan-1-ol

In Stock

• CAS RN:
• 1506194-82-6

• Formula:
• C5H7NOS

• 2-(1,2-thiazol-3-yl)ethan-1-ol is a useful research compound. Its molecular formula is C5H7NOS and its molecular weight is 129.2. The purity is usually 95%.

5-tert-butyl-1-methyl-1H-1,2,4-triazol-3-amine

In Stock

• CAS RN:
• 1551494-82-6

• Formula:
• C7H14N4

• InChI:
• InChI=1S/C7H14N4/c1-7(2,3)5-9-6(8)10-11(5)4/h1-4H3,(H2,8,10)

• InChIKey:
• QBBWNLRMGNXYFL-UHFFFAOYSA-N

• 5-tert-butyl-1-methyl-1H-1,2,4-triazol-3-amine is a useful research compound. Its molecular formula is C7H14N4 and its molecular weight is 154.217. The purity is usually 95%.

N-(2-(2-methylthiazol-4-yl)phenyl)-2-phenylbutanamide

In Stock

• CAS RN:
• 1797094-82-6

• Formula:
• C20H20N2OS

• InChI:
• InChI=1S/C20H20N2OS/c1-3-16(15-9-5-4-6-10-15)20(23)22-18-12-8-7-11-17(18)19-13-24-14(2)21-19/h4-13,16H,3H2,1-2H3,(H,22,23)

• InChIKey:
• UTLCNDSLENSBLI-UHFFFAOYSA-N

• N-(2-(2-methylthiazol-4-yl)phenyl)-2-phenylbutanamide is a useful research compound. Its molecular formula is C20H20N2OS and its molecular weight is 336.45. The purity is usually 95%.

3-Chloro-2-[2-(2,2,2-trifluoroethylidene)hydrazin-1-yl]-5-(trifluoromethyl)pyridine

In Stock

• CAS RN:
• 1823194-82-6

• Formula:
• C8H4ClF6N3

• InChI:
• InChI=1S/C8H4ClF6N3/c9-5-1-4(8(13,14)15)2-16-6(5)18-17-3-7(10,11)12/h1-3H,(H,16,18)

• InChIKey:
• AAHGGHSAOSPVJU-UHFFFAOYSA-N

• 3-Chloro-2-[2-(2,2,2-trifluoroethylidene)hydrazin-1-yl]-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C8H4ClF6N3 and its molecular weight is 291.58 g/mol. The purity is usually 95%.

2-[1-[2-(2-Fluorophenyl)acetyl]piperidin-4-yl]-6-phenylpyridazin-3-one

Usually In Stock

• CAS RN:
• 2379994-82-6

• Formula:
• C23H22FN3O2

• InChI:
• InChI=1S/C23H22FN3O2/c24-20-9-5-4-8-18(20)16-23(29)26-14-12-19(13-15-26)27-22(28)11-10-21(25-27)17-6-2-1-3-7-17/h1-11,19H,12-16H2

• InChIKey:
• QDKMFJXMMXDOCH-UHFFFAOYSA-N

• 2-[1-[2-(2-Fluorophenyl)acetyl]piperidin-4-yl]-6-phenylpyridazin-3-one is a useful research compound. Its molecular formula is C23H22FN3O2 and its molecular weight is 391.446. The purity is usually 95%.

2-(Difluoromethoxy)-1,3-difluoro-4-methyl-benzene

In Stock

• CAS RN:
• 1404194-82-6

• Formula:
• C8H6F4O

• InChI:
• InChI=1S/C8H6F4O/c1-4-2-3-5(9)7(6(4)10)13-8(11)12/h2-3,8H,1H3

• InChIKey:
• HUXSMMAAAZFKIW-UHFFFAOYSA-N

• 2-(Difluoromethoxy)-1,3-difluoro-4-methyl-benzene is a useful research compound. Its molecular formula is C8H6F4O and its molecular weight is 194.13 g/mol. The purity is usually 95%.

1-Methyl-2-oxabicyclo[2.2.2]octane-4-carbaldehyde

In Stock

• CAS RN:
• 2138194-82-6

• Formula:
• C9H14O2

• InChI:
• InChI=1S/C9H14O2/c1-8-2-4-9(6-10,5-3-8)7-11-8/h6H,2-5,7H2,1H3

• InChIKey:
• RDTUZVGQLJVWCG-UHFFFAOYSA-N

• 1-Methyl-2-oxabicyclo[2.2.2]octane-4-carbaldehyde is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.209. The purity is usually 95%.

(5R,7S)-N-(Cyanomethyl)-N,2-diethyl-5,7-dimethyl-5,7-dihydro-4H-pyrano[3,4-c]pyrazole-3-carboxamide

Usually In Stock

• CAS RN:
• 2418594-82-6

• Formula:
• C15H22N4O2

• InChI:
• InChI=1S/C15H22N4O2/c1-5-18(8-7-16)15(20)14-12-9-10(3)21-11(4)13(12)17-19(14)6-2/h10-11H,5-6,8-9H2,1-4H3/t10-,11+/m1/s1

• InChIKey:
• YPWLKJSMHQPMOD-MNOVXSKESA-N

• (5R,7S)-N-(Cyanomethyl)-N,2-diethyl-5,7-dimethyl-5,7-dihydro-4H-pyrano[3,4-c]pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C15H22N4O2 and its molecular weight is 290.367. The purity is usually 95%.